Cas no 1361664-81-4 (2,6-Dichloro-3-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 2,6-Dichloro-3-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361664-81-4
• MF: C₁₁H₄Cl₅N
• MW: 327.421157836914
• CID: 4968015
• Update Time: 2025-06-08

2,6-Dichloro-3-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl5N/c12-7-3-1-5(9(14)10(7)15)6-2-4-8(13)17-11(6)16/h1-4H
• InChI Key： GIYSUJUPMHFXEN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=NC(=CC=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• XLogP3: 6.3
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Dichloro-3-(2,3,4-trichlorophenyl)pyridine

Comprehensive Overview of 2,6-Dichloro-3-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361664-81-4)

2,6-Dichloro-3-(2,3,4-trichlorophenyl)pyridine, with the CAS number 1361664-81-4, is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications. This compound belongs to the class of chlorinated pyridine derivatives, which are widely studied for their diverse functionalities in various industrial and research settings. The presence of multiple chlorine atoms in its structure enhances its reactivity, making it a valuable intermediate in organic synthesis.

One of the most frequently searched questions about this compound is: "What are the applications of 2,6-Dichloro-3-(2,3,4-trichlorophenyl)pyridine?" Researchers and industry professionals are particularly interested in its role as a building block for more complex molecules. Its chlorinated aromatic system allows it to participate in cross-coupling reactions, which are pivotal in the development of pharmaceuticals, agrochemicals, and advanced materials. Additionally, its stability under various conditions makes it a reliable candidate for further chemical modifications.

The synthesis of 2,6-Dichloro-3-(2,3,4-trichlorophenyl)pyridine is another hot topic among chemists. The compound is typically synthesized through multi-step reactions involving halogenation and condensation processes. Recent advancements in green chemistry have also sparked interest in developing more sustainable methods for its production, aligning with the global push toward environmentally friendly practices. This aligns with the growing demand for eco-friendly chemical synthesis methods, a trend heavily emphasized in modern research.

Another area of interest is the safety and handling of 2,6-Dichloro-3-(2,3,4-trichlorophenyl)pyridine. While it is not classified as a hazardous material, proper laboratory protocols must be followed to ensure safe usage. Questions like "Is 2,6-Dichloro-3-(2,3,4-trichlorophenyl)pyridine toxic?" are common among new researchers. Although toxicity data is limited, standard precautions such as wearing gloves and working in a fume hood are recommended.

The compound's physical and chemical properties are also a focal point for many studies. Its molecular weight, melting point, and solubility characteristics are critical for determining its suitability in specific applications. For instance, its relatively low solubility in water but high solubility in organic solvents like dichloromethane and toluene makes it ideal for certain organic reactions. These properties are often highlighted in material safety data sheets (MSDS) and technical datasheets provided by suppliers.

In the context of market demand, 2,6-Dichloro-3-(2,3,4-trichlorophenyl)pyridine is increasingly sought after by pharmaceutical and agrochemical companies. Its versatility as an intermediate allows for the creation of novel compounds with potential therapeutic or pesticidal properties. This has led to a surge in custom synthesis requests and collaborations between academic institutions and industrial partners.

Finally, the future prospects of this compound are promising. With ongoing research into its potential uses, 2,6-Dichloro-3-(2,3,4-trichlorophenyl)pyridine could play a pivotal role in the development of next-generation chemicals. Its compatibility with modern catalytic systems and its ability to undergo further functionalization make it a compound worth watching in the coming years.